Cas no 85661-24-1 (2-Pyrazinecarboxylicacid, methyl ester, 1-oxide)
85661-24-1 structure
Product Name:2-Pyrazinecarboxylicacid, methyl ester, 1-oxide
CAS No:85661-24-1
MF:C6H6N2O3
MW:154.12344121933
CID:708113
Update Time:2024-01-31
2-Pyrazinecarboxylicacid, methyl ester, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxylicacid, methyl ester, 1-oxide
- 2-Methoxycarbonylpyrazine 1-Oxide
- Pyrazinecarboxylic acid, methyl ester, 1-oxide (9CI)
- 2-(methoxycarbonyl)pyrazine 1-oxide
- 2-Pyrazinecarboxylic acid, methyl ester, 1-oxide
-
- Inchi: 1S/C6H6N2O3/c1-11-6(9)5-4-7-2-3-8(5)10/h2-4H,1H3
- InChI Key: CIUKURCCGJYLJO-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)[N+]([O-])=CC=NC=1
Computed Properties
- Exact Mass: 154.03800
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Melting Point: 81-82 °C(Solv: methanol (67-56-1))
- Boiling Point: 363.4±22.0 °C(Predicted)
- PSA: 64.65000
- LogP: 0.29670
- pka: -1.55±0.10(Predicted)
2-Pyrazinecarboxylicacid, methyl ester, 1-oxide Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Pyrazinecarboxylicacid, methyl ester, 1-oxide Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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